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Compound of Interest

Compound Name: 2-Aminoethyl hydrogen sulfate

Cat. No.: B043139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Aminoethyl hydrogen sulfate is a chemical compound utilized as a pharmaceutical

intermediate and a biochemical tool. Understanding its stability profile is critical for ensuring its

quality, efficacy, and safety in research and drug development applications. This technical

guide provides a comprehensive overview of the stability of 2-aminoethyl hydrogen sulfate,

including recommended storage conditions, potential degradation pathways, and detailed

methodologies for its stability assessment. While specific public-domain quantitative stability

data is limited, this guide synthesizes available information and provides a robust framework for

establishing a comprehensive stability profile.

Chemical and Physical Properties
2-Aminoethyl hydrogen sulfate, also known as ethanolamine O-sulfate, is a white to slightly

beige crystalline powder. Key chemical identifiers and physicochemical properties are

summarized in the table below.
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Property Value

CAS Number 926-39-6

Molecular Formula C₂H₇NO₄S

Molecular Weight 141.15 g/mol

Melting Point 277 °C (decomposes)[1]

Synonyms
Ethanolamine O-sulfate, 2-Aminoethyl sulfuric

acid, Mono(2-aminoethyl) sulfate

Stability and Storage Conditions
General Stability
2-Aminoethyl hydrogen sulfate is a chemically stable compound under recommended

storage conditions. As a crystalline solid, it is not prone to degradation when protected from

environmental stressors. However, in solution and under stress conditions, it can undergo

degradation, primarily through hydrolysis.

Recommended Storage
For optimal stability, 2-aminoethyl hydrogen sulfate should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area. While some suppliers recommend storage at

room temperature, others suggest refrigeration (2-8°C) for long-term preservation. It is

advisable to protect the compound from light and moisture to minimize potential degradation.

Potential Degradation Pathways
The primary degradation pathway for 2-aminoethyl hydrogen sulfate is anticipated to be

hydrolysis of the sulfate ester bond. This reaction can be catalyzed by both acidic and basic

conditions.

Hydrolytic Degradation
Hydrolysis of 2-aminoethyl hydrogen sulfate would lead to the formation of ethanolamine and

sulfuric acid. The reaction is expected to be accelerated at elevated temperatures and at pH

values away from neutrality.
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Acid-Catalyzed Hydrolysis: Under acidic conditions, the sulfate ester is protonated, making

the sulfur atom more electrophilic and susceptible to nucleophilic attack by water.

Base-Catalyzed Hydrolysis: In alkaline conditions, the hydroxyl ion can directly attack the

sulfur atom or the carbon atom adjacent to the sulfate group, leading to cleavage of the ester

bond.

It has been noted that the presence of water-soluble salts of weak acids can minimize

hydrolysis during crystallization, suggesting that pH control is crucial for maintaining stability in

solution.

A potential related impurity, N-(β-hydroxyethyl) sulfamic acid, can rearrange to form 2-
aminoethyl hydrogen sulfate, indicating a possible isomerization pathway under certain

conditions.
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Figure 1. Potential degradation and isomerization pathways for 2-Aminoethyl hydrogen
sulfate. Solid arrows indicate primary degradation routes, while the dashed arrow represents a
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possible related impurity or rearrangement product.

Experimental Protocols for Stability Assessment
A comprehensive stability assessment of 2-aminoethyl hydrogen sulfate requires a validated

stability-indicating analytical method and a well-designed forced degradation study.

Stability-Indicating HPLC Method
A reverse-phase high-performance liquid chromatography (HPLC) method is suitable for the

analysis of 2-aminoethyl hydrogen sulfate and its potential degradation products.

Table 1: Proposed HPLC Method Parameters

Parameter Recommended Conditions

Column C18, 4.6 x 250 mm, 5 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Acetonitrile

Gradient
0-5 min: 5% B; 5-20 min: 5-95% B; 20-25 min:

95% B; 25.1-30 min: 5% B

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection
UV at 210 nm or Evaporative Light Scattering

Detector (ELSD)

Injection Volume 10 µL

Method Validation: The HPLC method should be validated according to ICH guidelines to

ensure it is specific, accurate, precise, linear, and robust for the intended purpose of stability

testing.

Forced Degradation Studies
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Forced degradation studies are essential to identify potential degradation products and to

demonstrate the stability-indicating nature of the analytical method.

Table 2: Recommended Forced Degradation Conditions

Stress Condition Proposed Protocol

Acid Hydrolysis
Dissolve 2-aminoethyl hydrogen sulfate in 0.1 M

HCl and heat at 60 °C for 24 hours.

Base Hydrolysis
Dissolve 2-aminoethyl hydrogen sulfate in 0.1 M

NaOH and heat at 60 °C for 24 hours.

Oxidative

Treat a solution of 2-aminoethyl hydrogen

sulfate with 3% H₂O₂ at room temperature for

24 hours.

Thermal
Expose the solid compound to 105 °C for 48

hours.

Photolytic

Expose a solution of 2-aminoethyl hydrogen

sulfate to light providing an overall illumination

of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less

than 200 watt hours/square meter.

Samples should be analyzed at appropriate time points, and the degradation products should

be characterized using techniques such as LC-MS/MS and NMR.
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Forced Degradation Study Workflow
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Figure 2. A typical experimental workflow for conducting a forced degradation study on 2-
Aminoethyl hydrogen sulfate.

Conclusion
2-Aminoethyl hydrogen sulfate is a stable crystalline solid under recommended storage

conditions. The primary route of degradation, particularly in solution, is hydrolysis, which is

influenced by pH and temperature. For researchers, scientists, and drug development
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professionals, it is imperative to handle and store this compound appropriately to maintain its

integrity. When used in solution, careful control of pH and temperature is recommended. The

development and validation of a stability-indicating analytical method, coupled with

comprehensive forced degradation studies as outlined in this guide, are essential for fully

characterizing its stability profile and ensuring the reliability of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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